(E)-methyl 2-cyano-3-(9-methyl-4-oxo-2-(m-tolyloxy)-4H-pyrido[1,2-a]pyrimidin-3-yl)acrylate

• IUPAC Name: methyl (E)-2-cyano-3-[9-methyl-2-(3-methylphenoxy)-4-oxopyrido[1,2-a]pyrimidin-3-yl]prop-2-enoate
• InChI: InChI=1S/C21H17N3O4/c1-13-6-4-8-16(10-13)28-19-17(11-15(12-22)21(26)27-3)20(25)24-9-5-7-14(2)18(24)23-19/h4-11H,1-3H3/b15-11+
• InChI Key: PXTJEFYRZFXFQA-RVDMUPIBSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OC2=C(C(=O)N3C=CC=C(C3=N2)C)C=C(C#N)C(=O)OC
• Isomeric SMILES: CC1=CC(=CC=C1)OC2=C(C(=O)N3C=CC=C(C3=N2)C)/C=C(\C#N)/C(=O)OC
• Molecular Formula: C21H17N3O4
• Molecular Weight: 375.4 g/mol

Description

(E)-methyl 2-cyano-3-(9-methyl-4-oxo-2-(m-tolyloxy)-4H-pyrido[1,2-a]pyrimidin-3-yl)acrylate is a useful research compound. Its molecular formula is C21H17N3O4 and its molecular weight is 375.384. The purity is usually 95%.
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Scientific Research Applications

Transformations and Synthesis

• The transformations of related pyrido[1,2-a]pyrazine ring systems into various compounds like imidazo-[1,2-a]pyridines and imidazo[1,2-a]pyrimidines are described. These transformations are significant for the synthesis of complex heterocyclic compounds (Kolar, Tiŝler, & Pizzioli, 1996).

Rapid Synthesis Techniques

• A microwave-assisted cyclocondensation method for rapid synthesis of pyrido[1,2-a]pyrimidin-2-ones is reported. This process is significant for its high selectivity and short reaction times (Satyanarayana et al., 2013).

Re-cyclization Studies

• Studies on the re-cyclization of various (E)-methyl 3-(4-oxo-4H-chromen-3-yl)acrylate derivatives, leading to the efficient preparation of biologically and medicinally interesting molecules (Zhang, Lv, Zhang, & Li, 2013).

Pyrimidine Derivative Synthesis

• The synthesis of pyrimidine derivatives via reactions of related compounds with carboxamides is explored. This method results in a variety of pyrimidine derivatives, which are useful in various applications (Kohra, Tominaga, & Hosomi, 1988).

Triheterocyclic Compound Synthesis

• The novel synthesis of triheterocyclic 3-carbethoxy-9,ll-disubstituted-4-oxo-4H-pyrido[3,2-e]pyrimido[1,2-c]pyrimidines has been reported, demonstrating the versatility of related chemical structures in creating complex compounds (Dave & Shukla, 1997).

Herbicidal Activity

• Certain derivatives of related compounds have been synthesized and shown to exhibit good herbicidal activities, highlighting potential agricultural applications (Wang, Li, Li, & Huang, 2004).

Solar Cell Applications

• The design and synthesis of organic dyes based on related structures for use in dye-sensitized solar cells (DSSCs) demonstrate the potential of these compounds in renewable energy technologies (Saritha, Mangalaraja, & Anandan, 2017).